Cas no 1426290-08-5 (5-Bromo-2-chloro-4-fluorobenzyl cyanide)

• Product Name: 5-Bromo-2-chloro-4-fluorobenzyl cyanide
• CAS No: 1426290-08-5
• MF: C₈H₄BrClFN
• MW: 248.479463577271
• MDL: MFCD23166759
• CID: 2618866
• PubChem ID: 71652032
• Update Time: 2025-08-03

5-Bromo-2-chloro-4-fluorobenzyl cyanide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-chloro-4-fluorophenyl)acetonitrile
• 5-Bromo-2-chloro-4-fluorophenylacetonitrile
• 5-Bromo-2-chloro-4-fluorobenzyl cyanide
• (5-bromo-2-chloro-4-fluorophenyl)acetonitrile
• FCH2318084
• PC51137
• AK192236
• MFCD23166759
• Benzeneacetonitrile, 5-bromo-2-chloro-4-fluoro-
• DTXSID001242100
• 1426290-08-5
• SCHEMBL24384654
• DS-10045
• SY316807
• C8H4BrClFN
• AS-813/43501847
• AKOS024238233
• CS-0059719
• 813-079-9

• MDL： MFCD23166759
• Inchi： 1S/C8H4BrClFN/c9-6-3-5(1-2-12)7(10)4-8(6)11/h3-4H,1H2
• InChI Key： FCPQGCLAYLWCBK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(CC#N)=C1)Cl)F

Computed Properties

• Exact Mass: 246.91997g/mol
• Monoisotopic Mass: 246.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3

Additional information on 5-Bromo-2-chloro-4-fluorobenzyl cyanide

Recent Advances in the Synthesis and Applications of 5-Bromo-2-chloro-4-fluorobenzyl cyanide (CAS: 1426290-08-5)

5-Bromo-2-chloro-4-fluorobenzyl cyanide (CAS: 1426290-08-5) is a halogenated benzyl cyanide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in the development of novel kinase inhibitors, antimicrobial agents, and fluorescent probes. The unique combination of bromo, chloro, and fluoro substituents on the benzyl ring enhances its reactivity and selectivity, making it a valuable building block in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Bromo-2-chloro-4-fluorobenzyl cyanide as a key intermediate in the synthesis of a new class of tyrosine kinase inhibitors. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the benzyl cyanide moiety into the core structure of the inhibitor, resulting in compounds with improved potency and selectivity against cancer cell lines. The study highlighted the importance of the halogen substituents in modulating the electronic properties of the molecule, which in turn influenced its binding affinity to the target kinases.

In addition to its role in drug discovery, 5-Bromo-2-chloro-4-fluorobenzyl cyanide has also been investigated for its potential applications in materials science. A recent report in ACS Applied Materials & Interfaces described its use as a precursor for the synthesis of organic semiconductors. The electron-withdrawing nature of the halogen atoms and the cyano group contributed to the enhanced charge transport properties of the resulting materials, which exhibited promising performance in organic field-effect transistors (OFETs).

Another area of interest is the compound's utility in the development of fluorescent probes for biological imaging. A study published in Chemical Communications detailed the synthesis of a series of benzyl cyanide-based probes, including derivatives of 5-Bromo-2-chloro-4-fluorobenzyl cyanide, for the detection of reactive oxygen species (ROS) in live cells. The probes demonstrated high sensitivity and selectivity, enabling real-time monitoring of ROS levels in various cellular environments.

Despite its promising applications, the synthesis of 5-Bromo-2-chloro-4-fluorobenzyl cyanide presents several challenges, including the need for stringent reaction conditions and the potential for side reactions. Recent advancements in catalytic methods, such as the use of nickel-based catalysts, have addressed some of these issues, offering more efficient and scalable routes to the compound. These developments are expected to further expand its utility in both academic and industrial settings.

In conclusion, 5-Bromo-2-chloro-4-fluorobenzyl cyanide (CAS: 1426290-08-5) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its unique electronic properties, makes it a valuable tool for the development of novel therapeutics, materials, and imaging agents. Ongoing research efforts are likely to uncover additional applications and optimize its synthesis, further solidifying its role in advancing these fields.